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Compound of Interest

Compound Name: Propargyl-PEG4-Br

Cat. No.: B610240

Propargyl-PEG4-Br: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for Propargyl-PEG4-Br (CAS No. 1308299-09-3). The information is compiled from various
chemical supplier safety data sheets and related chemical profiles to ensure a comprehensive
understanding of the potential hazards and safe handling procedures.

Chemical Identification and Properties

Propargyl-PEGA4-Br is a heterobifunctional linker molecule commonly used in bioconjugation,
drug delivery, and the synthesis of PROTACs (Proteolysis Targeting Chimeras). It incorporates
a terminal propargyl group for click chemistry reactions, a tetraethylene glycol (PEG4) spacer

to enhance solubility, and a reactive bromide group for nucleophilic substitution.[1][2]
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Identifier Value

1-(2-Propyn-1-yloxy)-11-bromo-3,6,9-

trioxaundecane

Chemical Name

Synonyms Propargyl-PEG4-bromide, Alkyne-PEG4-Br
CAS Number 1308299-09-3[2][3]

Molecular Formula C11H19BrO4[3]

Molecular Weight 295.17 g/mol [3]

Purity >95% to >98% (Varies by supplier)[2][3]

Hazard Identification and Classification

While a specific, comprehensive safety data sheet for Propargyl-PEG4-Br is not universally
available, the hazards can be inferred from the functional groups present: the propargyl group
and the alkyl bromide. Propargyl bromide itself is classified as a flammable liquid, acutely toxic,
a skin and eye irritant, and may cause respiratory irritation.[4][5] Alkyl bromides are also known
to be reactive and can be irritants.

GHS Classification (Inferred)

Based on the components, the following hazards should be considered:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 Toxic if swallowed[4][5]
Skin Corrosion/Irritation Category 2 Causes skin irritation[4]
Serious Eye Damage/Irritation Category 2A Causes serious eye irritation[4]
Specific target organ toxicity — May cause respiratory

] Category 3 o
single exposure irritation[4][5]

Highly flammable liquid and

Flammable liquids Category 2
vapor[4][5]
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Signal Word: Danger[4]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Propargyl-PEG4-Br and to

ensure the safety of laboratory personnel.

Handling Precautions

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4]
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[4]

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[4]
o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[4]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[4][5]

Solvents: Use anhydrous solvents such as DMF or DMSO. Avoid prolonged exposure to
moisture.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5]

Storage Conditions

Temperature: Store at —20°C for long-term storage.[1][2] Some suppliers suggest 4°C for
shorter periods.[3]

Container: Keep the container tightly sealed to prevent moisture contamination and solvent
evaporation.[1][4]

Inert Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or
nitrogen).[4]
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e Light: Protect from light.[1][4]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[4][5]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[4][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4][5]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

» Specific Hazards: The compound is expected to be a flammable liquid. Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[5][6]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1). Avoid breathing vapors, mist, or gas.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

e Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Propargyl-PEG4-Br are
not readily available in the public domain as it is primarily a research chemical. However,
standard assays such as the Ames test for mutagenicity, cell viability assays (e.g., MTT or LDH
assays) for cytotoxicity, and in vivo acute toxicity studies in rodent models would be appropriate
to determine its toxicological profile.

Diagrams
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Propargyl-PEG4-Br Handling Workflow
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Caption: Workflow for the safe handling of Propargyl-PEG4-Br.
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Emergency Response for Propargyl-PEG4-Br Exposure
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Caption: Emergency first-aid procedures for exposure to Propargyl-PEG4-Br.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propargyl-PEG4-Br safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610240#propargyl-peg4-br-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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